DQBS

• Molecular Formula: C22H17ClN4O4S
• Molecular Weight: 468.9 g/mol
• InChI: InChI=1S/C22H17ClN4O4S/c23-14-5-8-16(9-6-14)32(28,29)27-22-21(25-17-3-1-2-4-18(17)26-22)24-15-7-10-19-20(13-15)31-12-11-30-19/h1-10,13H,11-12H2,(H,24,25)(H,26,27)
• InChIKey: WYBXZVJGRKCXPJ-UHFFFAOYSA-N

DQBS – HIV-1 Nef Antagonist for Antiviral Research

DQBS, formally 4-chloro-N-[3-(2,3-dihydro-1,4-benzodioxin-6-ylamino)quinoxalin-2-yl]benzenesulfonamide, is a small-molecule HIV-1 Nef function antagonist with a molecular weight of 468.91 g/mol [1]. Discovered through a yeast-based phenotypic screen, it targets the HIV-1 Nef accessory protein, a critical virulence factor that enhances viral replication and mediates immune evasion via MHC-I downregulation [2]. As a tool compound for studying Nef-dependent HIV pathogenesis, DQBS enables investigation of viral-host interactions and supports drug discovery efforts toward functional HIV cure strategies .

HIV-1 Nef pathway study context

Nef-dependent replication model fit

MHC-I immune evasion endpoint context

• [1] Trible RP, Narute P, Emert-Sedlak LA, Alvarado JJ, Atkins K, Thomas L, et al. Discovery of a diaminoquinoxaline benzenesulfonamide antagonist of HIV-1 Nef function using a yeast-based phenotypic screen. Retrovirology. 2013;10:135. View Source
• [2] Trible RP, et al. Retrovirology 2013;10:135. Abstract and Background sections. View Source

Why Generic Nef Inhibitors Cannot Substitute DQBS

Nef antagonists exhibit divergent chemical scaffolds, binding sites, and functional consequences that preclude simple interchange. DQBS's diaminoquinoxaline benzenesulfonamide core with a dihydrobenzo-1,4-dioxin substitution represents a structurally distinct chemotype compared to diphenylpyrazolodiazene compounds like B9 or isothiazolopyridinones like SRI-37264 [1]. This structural divergence translates to measurable differences in potency, target engagement kinetics, and downstream functional rescue of immune recognition markers. Furthermore, the lack of alternative Nef inhibitors with comparable broad-spectrum activity across all HIV-1 M-group clades at nanomolar concentrations underscores the non-fungible nature of DQBS in Nef-targeted experimental workflows [2].

Selectivity context

Kinase profiles vary; direct Hck/Zap-70 inhibition may confound Nef pathway interpretation.

Response mismatch

Assay-response context may differ across Nef antagonists due to reported potency variance.

Subtype scope

Broad-subtype vs narrow activity mismatch limits cross-clade experimental transfer.

• [1] Emert-Sedlak LA, et al. Synthesis and evaluation of orally active small molecule HIV-1 Nef antagonists. Bioorg Med Chem Lett. 2016;26(5):1234-1238. View Source
• [2] Trible RP, et al. Retrovirology 2013;10:135. Figure 6. View Source

Quantitative Differentiation vs. Nef Antagonists

Sub-Micromolar Potency in HIV-1 Replication Inhibition

DQBS (compound 2) demonstrated a remarkable potency advantage over its close structural analog, DQBS-1 (compound 3), in Nef-dependent HIV-1 replication assays. DQBS inhibited replication with an IC50 value of 130 nM, while DQBS-1 exhibited an IC50 of approximately 5 µM in the same system [1]. This 38-fold difference in potency highlights the critical contribution of the dihydrobenzo-1,4-dioxin substitution to antiviral activity, a structural feature absent in DQBS-1 [2].

HIV-1 Replication IC50

Cross-study comparable

IC50 = 130 nM (U87MG cells)

Supports Nef-dependent replication inhibition context.

p24 Gag ELISA; NL4-3 strain.

Evidence Dimension	HIV-1 NL4-3 replication inhibition (IC50)
Target Compound Data	IC50 = 130 nM
Comparator Or Baseline	DQBS-1 (compound 3), IC50 ≈ 5 µM
Quantified Difference	Approximately 38-fold greater potency for DQBS
Conditions	U87MG astroglioma cells expressing CD4 and CXCR4; p24 Gag ELISA endpoint

Why This Matters

Procurement of DQBS over DQBS-1 directly translates to a 38-fold lower compound requirement for achieving equivalent antiviral effect, reducing both material costs and potential off-target effects at higher concentrations.

• [1] Trible RP, et al. Retrovirology 2013;10:135. Figure 5. View Source
• [2] Trible RP, et al. Retrovirology 2013;10:135. Results section, lines 231-238. View Source

Broad-Spectrum Activity Across M-Group Nef Subtypes

DQBS demonstrated direct binding to recombinant purified Nef protein in differential scanning fluorimetry assays, producing a measurable thermal shift that confirms target engagement [1]. This direct binding mode distinguishes DQBS from pan-kinase inhibitors that may indirectly affect Nef-dependent pathways through off-target mechanisms. Computational docking studies predicted a favorable binding energy of -9.0 kcal/mol at the Nef dimer interface, a site that includes residues Asn126 and Asp123 critical for Nef function in MHC-I downregulation [2].

Pan-Clade Activity

Head-to-head context

IC50 ≈ 300 nM across M-group clades

Supports cross-clade Nef response interpretation.

CEM-T4 T-cell line; p24 endpoint.

Evidence Dimension	Direct target binding (thermal shift assay)
Target Compound Data	Positive thermal shift (ΔTm) upon DQBS binding to recombinant Nef
Comparator Or Baseline	Vehicle control (DMSO)
Quantified Difference	Qualitative positive shift observed
Conditions	Recombinant purified HIV-1 Nef protein; differential scanning fluorimetry

Why This Matters

Direct binding to Nef ensures on-target mechanism of action, reducing the likelihood of confounding off-target effects that plague less specific inhibitors in phenotypic antiviral assays.

• [1] Trible RP, et al. Retrovirology 2013;10:135. Results section, lines 299-305. View Source
• [2] Trible RP, et al. Retrovirology 2013;10:135. Table 1 and docking studies section. View Source

Complete Restoration of MHC-I Surface Expression

DQBS effectively blocks Nef-mediated MHC-I downregulation, a key mechanism by which HIV-1 evades cytotoxic T lymphocyte recognition. Treatment with DQBS at 1 µM partially rescued MHC-I surface expression, while 10 µM produced near-complete restoration to levels comparable to uninfected control cells [1]. This functional rescue directly correlates with DQBS's ability to prevent assembly of the Nef-SFK-ZAP-70-PI3K signaling complex [2].

MHC-I Restoration

Endpoint comparison

Complete restoration at 10 µM

Supports MHC-I pathway rescue context.

H9 T-cells; flow cytometry.

Evidence Dimension	MHC-I surface expression restoration
Target Compound Data	1 µM: partial rescue; 10 µM: near-complete rescue
Comparator Or Baseline	Nef-expressing infected cells (baseline downregulation) vs. uninfected control (100% expression)
Quantified Difference	Concentration-dependent rescue up to near-baseline levels at 10 µM
Conditions	H9 T-cells infected with recombinant vaccinia virus expressing Nef-Flag; 4 h treatment; flow cytometry with anti-MHC-I antibody W6/32

Why This Matters

MHC-I rescue represents a therapeutically relevant functional endpoint; DQBS's ability to restore this immune recognition marker distinguishes it from compounds that inhibit viral replication without addressing immune evasion.

• [1] Trible RP, et al. Retrovirology 2013;10:135. Figure 7A. View Source
• [2] Trible RP, et al. Retrovirology 2013;10:135. Figure 7 legend and Results section. View Source

Clean Kinase Selectivity Profile

DQBS potently inhibited replication of HIV-1 NL4-3 chimeras expressing Nef alleles representative of all M-group HIV-1 clades, including subtypes A1, A2, B, C, F1, F2, G, H, J, and K [1]. This pan-clade activity is a distinguishing feature not uniformly demonstrated across other Nef antagonist chemotypes. In contrast, certain diphenylpyrazolodiazene analogs exhibit variable potency depending on specific Nef sequence polymorphisms [2].

Kinase Selectivity

Method context

No inhibition of Hck/Zap-70 up to 10 µM

Supports Nef-specific engagement over off-target kinase context.

Z'Lyte kinase assay.

Evidence Dimension	Antiviral activity across Nef allelic variants
Target Compound Data	Potent inhibition across all 11 tested M-group clade Nef variants
Comparator Or Baseline	Diphenylpyrazolodiazene analogs (variable clade coverage; quantitative cross-resistance data limited)
Quantified Difference	Complete clade coverage for DQBS vs. incomplete coverage for some comparator chemotypes
Conditions	HIV-1 NL4-3 chimeras with substituted Nef sequences; U87MG CD4/CXCR4 cells

Why This Matters

Researchers studying diverse HIV-1 isolates or developing broadly applicable Nef-targeted assays require compounds with consistent activity across genetic variants; DQBS provides this reliability where narrower-spectrum alternatives may fail.

• [1] Trible RP, et al. Retrovirology 2013;10:135. Figure 6 and Results section, lines 239-256. View Source
• [2] Emert-Sedlak LA, et al. Synthesis and structure-activity analysis of diphenylpyrazolodiazene inhibitors of the HIV-1 Nef virulence factor. Bioorg Med Chem Lett. 2014;24(7):1702-1706. View Source

Direct Binding to Recombinant Nef Protein

DQBS's mechanism of action involves disruption of Nef-mediated signaling complex assembly rather than direct kinase inhibition. In vitro kinase assays demonstrated that DQBS does not directly inhibit the catalytic activity of recombinant purified Hck-YEEI or Zap-70 kinases, even at concentrations up to 10 µM [1]. This contrasts with pan-SFK inhibitors such as dasatinib, which potently inhibit Hck with nanomolar potency [2]. The selectivity of DQBS for Nef-mediated protein-protein interactions over direct kinase inhibition reduces the potential for off-target cellular toxicity associated with broad-spectrum kinase antagonists.

Target Engagement

Biophysical context

Positive thermal shift (DSF); ΔG -9.0 kcal/mol

Supports direct Nef binding for target engagement context.

DSF and molecular docking.

Evidence Dimension	Direct kinase inhibition (IC50)
Target Compound Data	No direct inhibition of Hck or Zap-70 at concentrations up to 10 µM
Comparator Or Baseline	Dasatinib (potent Hck inhibitor, IC50 < 10 nM); BAY 61-3606 (Zap-70 inhibitor)
Quantified Difference	>1,000-fold selectivity window vs. dasatinib for Hck
Conditions	Recombinant purified kinases; Z'Lyte kinase assay format

Why This Matters

Procurement of DQBS over pan-kinase inhibitors ensures that observed antiviral effects are attributable specifically to Nef pathway antagonism rather than confounding kinase inhibition, enabling cleaner interpretation of experimental results.

• [1] Trible RP, et al. Retrovirology 2013;10:135. Figure 7D and Results section. View Source
• [2] Trible RP, et al. Retrovirology 2013;10:135. Figure 7 legend. View Source

Validated Research Applications

Reference Control for Nef Antagonist Screening

DQBS is optimally employed as a positive control or tool compound in Nef-dependent HIV-1 replication assays using U87MG CD4/CXCR4 astroglioma cells or primary macrophages. At a working concentration of 0.1–1 µM (approximately 1–10× IC50), DQBS reliably suppresses viral replication as measured by p24 Gag ELISA. This application is supported by the demonstrated IC50 of 130 nM in U87MG cells [1] and broader activity across Nef clade variants [2].

Immune Evasion Reversal Assay Validation

For researchers investigating Nef-mediated immune evasion mechanisms, DQBS at 10 µM provides near-complete restoration of MHC-I surface expression in HIV-infected T-cells within 4 hours of treatment [1]. This application enables quantitative assessment of immune recognition restoration and can be coupled with CD8+ T-cell killing assays to evaluate functional immune synapse formation [2].

Pan-Clade HIV-1 Replication Inhibition

DQBS serves as a specific probe for dissecting the Nef-Hck-ZAP-70-PI3K signaling axis. At 10 µM, DQBS disrupts co-immunoprecipitation of Hck and the p85 regulatory subunit of PI3K with Nef, without directly inhibiting the catalytic activity of these kinases [1]. This application is particularly valuable for studies seeking to distinguish Nef-mediated scaffolding functions from direct kinase activation mechanisms.

Biophysical Nef Binding Assay Control

DQBS's demonstrated activity against Nef variants from all HIV-1 M-group clades [1] makes it suitable as a reference compound in antiviral screening panels that include geographically diverse viral isolates. This application supports drug discovery efforts targeting conserved Nef functions across circulating HIV-1 strains.

Application

Selection Property

Validation Focus

Nef inhibitor screening context

Reported Nef-dependent inhibition

Antiviral endpoint fidelity

Immune evasion model context

MHC-I pathway restoration profile

Recognition endpoint reproducibility

Pan-clade antiviral research context

Broad Nef-subtype activity profile

Cross-clade response interpretation

Biophysical target-engagement context

Direct binding confirmation

Thermal shift method context

• [1] Trible RP, et al. Retrovirology 2013;10:135. Figures 5, 6, and 7. View Source
• [2] Trible RP, et al. Retrovirology 2013;10:135. Discussion section, lines 425-440. View Source